2-(Trifluoromethoxy)nicotinic acid hydrochloride
Description
2-(Trifluoromethoxy)nicotinic acid hydrochloride is a chemical compound that belongs to the family of nicotinic acid derivatives. It is widely used in scientific research as a tool to study the biochemical and physiological effects of nicotinic acid derivatives.
Scientific Research Applications
Nicotinic Acid and Cardiovascular Health
Nicotinic acid has been extensively studied for its effects on lipid profiles and cardiovascular health. It is known for its ability to significantly reduce triglycerides, lower low-density lipoprotein (LDL) cholesterol, and increase high-density lipoprotein (HDL) cholesterol levels in the bloodstream. For instance, a study demonstrated that high-dose nicotinic acid could halt the progression of atherosclerosis and improve measures of vascular function in patients already receiving statin therapy, indicating potential benefits in cardiovascular disease management (Lee et al., 2009).
Lipid Metabolism
Research has shown that nicotinic acid influences lipid metabolism in several ways. It can decrease the levels of triglycerides and very low-density lipoproteins (VLDL) while increasing HDL cholesterol. Studies suggest that these effects are mediated through the inhibition of lipolysis in adipose tissue, reducing the free fatty acid flux to the liver, and consequently decreasing VLDL synthesis (Carlson & Orö, 1973). Nicotinic acid has also been found to affect the composition and distribution of HDL subfractions, potentially contributing to its cardioprotective effects (Wahlberg et al., 1990).
Metabolic and Endocrine Effects
Beyond its lipid-modifying actions, nicotinic acid may have other metabolic and endocrine effects. For example, it has been associated with alterations in glucose metabolism, which may be relevant in the context of diabetes and metabolic syndrome. Although beneficial for lipid levels, its impact on glucose levels necessitates careful consideration in patients with diabetes (Garg & Grundy, 1990).
Thermogenesis and Energy Expenditure
Nicotinic acid has been investigated for its role in energy expenditure and thermogenesis, particularly concerning brown adipose tissue (BAT). Studies indicate that nicotinic acid can influence the metabolic activity of BAT, suggesting potential avenues for research into obesity and metabolic diseases (Blondin et al., 2017).
Properties
IUPAC Name |
2-(trifluoromethoxy)pyridine-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO3.ClH/c8-7(9,10)14-5-4(6(12)13)2-1-3-11-5;/h1-3H,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXZOFARHOVRFPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)OC(F)(F)F)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClF3NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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